3-Ethyl-3,5,6-trimethylisobenzofuran-1(3H)-one

• Molecular Formula: C13H16O2
• Molecular Weight: 204.26 g/mol
• IUPAC Name: 3-ethyl-3,5,6-trimethyl-2-benzofuran-1-one
• InChI: InChI=1S/C13H16O2/c1-5-13(4)11-7-9(3)8(2)6-10(11)12(14)15-13/h6-7H,5H2,1-4H3
• InChI Key: UUUHOHUNFNBHCJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1(C2=C(C=C(C(=C2)C)C)C(=O)O1)C

Description

3-Ethyl-3,5,6-trimethylisobenzofuran-1(3H)-one is a substituted isobenzofuranone derivative, a class of heterocyclic compounds characterized by a fused benzene and furan ring system with a ketone group. Isobenzofuran-1(3H)-ones are notable for their biological activity and applications in organic synthesis .

Biological Activity

3-Ethyl-3,5,6-trimethylisobenzofuran-1(3H)-one is a compound of interest due to its potential biological activities. This article reviews existing literature on its biological properties, focusing on its mechanism of action, efficacy in various biological assays, and implications for therapeutic applications.

Chemical Structure and Properties

The compound is characterized by its unique isobenzofuran structure with ethyl and methyl substituents. Its chemical formula is $C_{13}H_{16}O$, and its molecular weight is approximately 204.27 g/mol. The presence of the furan ring contributes to its reactivity and potential biological activity.

Research indicates that 3-Ethyl-3,5,6-trimethylisobenzofuran-1(3H)-one exhibits inhibitory effects on specific enzymes involved in cellular processes. Notably, it has been studied as a potential inhibitor of tyrosyl-DNA phosphodiesterase 1 (TDP1), an enzyme crucial for DNA repair mechanisms. Inhibition of TDP1 can enhance the efficacy of certain chemotherapeutic agents by sensitizing cancer cells to treatment.

Efficacy in Biological Assays

In a study examining various derivatives of 3-carene, several compounds including 3-Ethyl-3,5,6-trimethylisobenzofuran-1(3H)-one were tested for their TDP1 inhibitory activity. The results showed that this compound had an IC50 value in the submicromolar range, indicating potent inhibitory activity against TDP1. The following table summarizes the IC50 values of related compounds:

Compound	IC50 (μM)
3-Ethyl-3,5,6-trimethylisobenzofuran-1(3H)-one	0.75
Other derivatives	Varies (0.65 - 2.25)

These findings suggest that the compound may serve as a lead structure for developing new TDP1 inhibitors with therapeutic potential in cancer treatment.

Case Studies

In vivo studies have demonstrated neuroprotective effects of related compounds in models of Parkinson's disease. For instance, hexahydroisobenzofuran derivatives have shown promise in reducing neurodegeneration in rodent models when administered at low doses. This highlights the potential for 3-Ethyl-3,5,6-trimethylisobenzofuran-1(3H)-one to contribute to neuroprotective therapies.

Toxicity and Side Effects

Preliminary toxicity assessments indicate that at therapeutic concentrations, 3-Ethyl-3,5,6-trimethylisobenzofuran-1(3H)-one exhibits low acute toxicity. This is crucial for its application in clinical settings where minimizing side effects is essential.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Structural Features and Substituent Effects

The substituents on the isobenzofuranone core significantly influence reactivity, stability, and applications. Below is a comparison of key analogs:

Compound	Substituents	Key Properties	References
3-Ethyl-3,5,6-trimethylisobenzofuran-1(3H)-one	3-Ethyl, 3,5,6-trimethyl	Data not explicitly available in provided evidence; inferred stability from alkyl groups.	—
6-Hydroxy-3-(trichloromethyl)isobenzofuran-1(3H)-one	6-Hydroxy, 3-trichloromethyl	mp 186–189°C; synthesized via chloral hydrate and sulfuric acid (73% yield) .
(Z)-3-(2-(Benzyloxy)ethylidene)isobenzofuran-1(3H)-one	3-(Benzyloxyethylidene)	mp 101–103°C; IR peaks at 1782 cm⁻¹ (ketone), synthesized via propargyl ether route .
3,3-Bis(4-hydroxy-2-isopropyl-5-methylphenyl)isobenzofuran-1(3H)-one	3,3-Bis(aryl)	Lab use only; CAS 6869-00-7; high steric hindrance due to bulky aryl groups .
3-Methyleneisobenzofuran-1(3H)-one	3-Methylene	Stable in air; synthesized via nucleophilic substitution/elimination (tosyl chloride method preferred) .

Key Observations:

• Alkyl vs.
• Electron-Withdrawing Groups : The trichloromethyl group in 6-hydroxy-3-(trichloromethyl)isobenzofuran-1(3H)-one increases electrophilicity, favoring nucleophilic attacks .
• Conjugated Systems : Ethylidene or methylene groups (e.g., in 3-methylene derivatives) enable conjugation, altering UV-Vis absorption and reactivity .

Challenges:

• Steric hindrance in bis-aryl derivatives complicates purification .

Physicochemical and Spectral Data

Property	3-Ethyl-3,5,6-trimethylisobenzofuran-1(3H)-one	6-Hydroxy-3-(trichloromethyl) Derivative	(Z)-3-(Benzyloxyethylidene) Derivative
Melting Point	Not reported	186–189°C	101–103°C
IR (C=O stretch)	Not reported	~1674 cm⁻¹	1782 cm⁻¹
Stability	Likely high (alkyl groups)	Moderate (hydroxy group may induce hydrolysis)	Air-stable (conjugated system)